N-(4-fluorophenyl)-2-((4-(2-oxo-2-(m-tolylamino)ethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C20H18FN3O2S2/c1-13-3-2-4-16(9-13)23-18(25)10-17-11-27-20(24-17)28-12-19(26)22-15-7-5-14(21)6-8-15/h2-9,11H,10,12H2,1H3,(H,22,26)(H,23,25)
• InChI Key: SJDUDJVVXXGHNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C20H18FN3O2S2
• Molecular Weight: 415.5 g/mol

Description

N-(4-fluorophenyl)-2-((4-(2-oxo-2-(m-tolylamino)ethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H18FN3O2S2 and its molecular weight is 415.5. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research has demonstrated that derivatives of N-(4-fluorophenyl)-2-((4-(2-oxo-2-(m-tolylamino)ethyl)thiazol-2-yl)thio)acetamide exhibit promising antimicrobial properties. For instance, a study focused on the synthesis and antimicrobial activity of sulfide and sulfone derivatives of 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine/acetamide showed significant activity against both Gram-negative (Escherichia coli) and Gram-positive (methicillin-resistant Staphylococcus aureus) bacteria, as well as Aspergillus niger and Candida albicans fungi (Badiger et al., 2013). Similarly, novel N-phenylacetamide derivatives containing 4-arylthiazole moieties were synthesized and showed in vitro antibacterial activities against various bacteria, indicating the compound's potential as a lead in designing new antibacterial agents (Lu et al., 2020).

Anticancer Activity

The compound and its derivatives have also been explored for their potential anticancer properties. Research on thiazolyl N-benzyl-substituted acetamide derivatives, including those with a fluorophenyl group, has identified compounds with significant Src kinase inhibitory and anticancer activities. This indicates their potential in cancer therapy, particularly for colon carcinoma, breast carcinoma, and leukemia (Fallah-Tafti et al., 2011). Additionally, novel 2-(4-aminophenyl)benzothiazole derivatives bearing different heterocyclic rings synthesized using the pharmacophoric group of 4-aminophenylbenzothiazole showed considerable anticancer activity against some cancer cell lines, suggesting the relevance of fluorophenyl groups in enhancing anticancer efficacy (Yurttaş et al., 2015).